4-methyl-N-[2-(1-pyrrolidinyl)ethyl]benzamide

• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol
• IUPAC Name: 4-methyl-N-(2-pyrrolidin-1-ylethyl)benzamide
• InChI: InChI=1S/C14H20N2O/c1-12-4-6-13(7-5-12)14(17)15-8-11-16-9-2-3-10-16/h4-7H,2-3,8-11H2,1H3,(H,15,17)
• InChI Key: VMMMENNLKBFHLB-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NCCN2CCCC2

Description

4-methyl-N-[2-(1-pyrrolidinyl)ethyl]benzamide, also known as MPBD, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MPBD belongs to the class of psychoactive substances known as designer drugs and is structurally similar to other psychoactive substances such as cathinones and amphetamines.

Mechanism of Action

The exact mechanism of action of 4-methyl-N-[2-(1-pyrrolidinyl)ethyl]benzamide is not fully understood. However, it is believed that this compound acts on the central nervous system by increasing the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin. These neurotransmitters are involved in regulating mood, motivation, and reward, and their dysregulation is associated with several psychiatric disorders.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also has stimulant effects, which can lead to increased energy, focus, and motivation. However, these effects can also be harmful and may lead to adverse health consequences.

Advantages and Limitations for Lab Experiments

4-methyl-N-[2-(1-pyrrolidinyl)ethyl]benzamide has several advantages for lab experiments, including its ability to cross the blood-brain barrier and its potent psychoactive effects. However, its use in lab experiments is limited due to its potential for abuse and the lack of standardized dosing protocols.

Future Directions

There are several future directions for the study of 4-methyl-N-[2-(1-pyrrolidinyl)ethyl]benzamide. One area of research is the development of new and more effective antidepressants based on the structure of this compound. Another area of research is the investigation of the long-term effects of this compound use on the brain and body. Additionally, there is a need for standardized dosing protocols and safety guidelines for the use of this compound in lab experiments.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The synthesis of this compound is a complex process, and its exact mechanism of action is not fully understood. This compound has several biochemical and physiological effects, and its use in lab experiments is limited due to its potential for abuse. However, there are several future directions for the study of this compound, including the development of new antidepressants and the investigation of its long-term effects.

Synthesis Methods

The synthesis of 4-methyl-N-[2-(1-pyrrolidinyl)ethyl]benzamide is a complex process that involves several steps. The first step involves the preparation of the intermediate compound, 4-methylphenylacetone, which is then converted into the final product through a series of chemical reactions. The synthesis of this compound requires specialized equipment and expertise, and it is not a straightforward process.

Scientific Research Applications

4-methyl-N-[2-(1-pyrrolidinyl)ethyl]benzamide has been the subject of several scientific studies due to its potential therapeutic applications. One of the most promising applications of this compound is in the treatment of depression. Studies have shown that this compound has antidepressant effects in animal models, and it may be effective in treating depression in humans. This compound has also been studied for its potential use in the treatment of addiction, anxiety, and other psychiatric disorders.